Cas no 13312-42-0 (Benzo[a]pyrene-6-carboxaldehyde)

Benzo[a]pyrene-6-carboxaldehyde structure
13312-42-0 structure
Product Name:Benzo[a]pyrene-6-carboxaldehyde
CAS No:13312-42-0
MF:C21H12O
MW:280.319385528564
CID:192839
PubChem ID:25847
Update Time:2025-04-19

Benzo[a]pyrene-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]pyrene-6-carboxaldehyde
    • 6-FORMYLBENZO(A)PYRENE
    • benzo[b]pyrene-6-carbaldehyde
    • BENZO(A)PYRENE-6-CARBOXALDEHYDE
    • benzo[pqr]tetraphene-6-carbaldehyde
    • Benzo[a]pyrene-6-carbaldehyde
    • 13312-42-0
    • BRN 2126623
    • 3-07-00-02901 (Beilstein Handbook Reference)
    • JYHGZHPGIQQNJP-UHFFFAOYSA-N
    • 3,4-Benzpyrene-5-aldehyde
    • benzo[a]pyrene 6-aldehyde
    • 6-Benzo(a)pyrenecarboxaldehyde
    • DTXSID50157972
    • SCHEMBL548870
    • Inchi: 1S/C21H12O/c22-12-19-16-7-2-1-6-15(16)17-10-8-13-4-3-5-14-9-11-18(19)21(17)20(13)14/h1-12H
    • InChI Key: JYHGZHPGIQQNJP-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

  • Exact Mass: 280.08886
  • Monoisotopic Mass: 280.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 5.7

Experimental Properties

  • Density: 1.0970 (rough estimate)
  • Boiling Point: 383.04°C (rough estimate)
  • Flash Point: 362.7°C
  • Refractive Index: 1.4880 (estimate)
  • PSA: 17.07

Benzo[a]pyrene-6-carboxaldehyde Related Literature

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.